molecular formula C10H11ClFN B8313682 2-Chloro-4-cyclopropyl-5-methyl-6-fluoroaniline

2-Chloro-4-cyclopropyl-5-methyl-6-fluoroaniline

Cat. No.: B8313682
M. Wt: 199.65 g/mol
InChI Key: MFBWXKKINLZWKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-cyclopropyl-5-methyl-6-fluoroaniline is a useful research compound. Its molecular formula is C10H11ClFN and its molecular weight is 199.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11ClFN

Molecular Weight

199.65 g/mol

IUPAC Name

6-chloro-4-cyclopropyl-2-fluoro-3-methylaniline

InChI

InChI=1S/C10H11ClFN/c1-5-7(6-2-3-6)4-8(11)10(13)9(5)12/h4,6H,2-3,13H2,1H3

InChI Key

MFBWXKKINLZWKP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1C2CC2)Cl)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-4-bromo-5-methyl-6-fluoroaniline (6.5 g, 27 mmol), cyclopropylboronic acid (2.8 g, 33 mmol), tetrakis (triphenylphosphine)palladium (0) (1.4 g, 1.3 mmol), potassium phosphate (20.2 g, 95 mmol) and tricyclohexylphosphine (0.77 g, 2.7 mmol) are combined and stirred in 200 mL of a 4:1 DME/water solution. The mixture is degassed by repeated alternating application of vacuum and positive nitrogen pressure (10×). The mixture is heated to reflux temperature for 2 days and then cooled to room temperature. Most of the DME is removed by rotary evaporator and the residual mixture is partitioned between Et2O (250 mL) and water (250 mL). The organic phase is washed with brine (3×250 mL), dried (MgSO4) and concentrated by rotary evaporator. The crude product is purified using flash chromatography (8% CH2Cl2/hexanes) to give 2-chloro-4-cyclopropyl-5-methyl-6-fluoroaniline as a tan oil.
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step Two
[Compound]
Name
tetrakis (triphenylphosphine)palladium (0)
Quantity
1.4 g
Type
reactant
Reaction Step Three
Name
potassium phosphate
Quantity
20.2 g
Type
reactant
Reaction Step Four
Quantity
0.77 g
Type
reactant
Reaction Step Five
Name
DME water
Quantity
200 mL
Type
solvent
Reaction Step Six

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